Cas no 1263274-49-2 (N-Methyl-1-(3-(trifluoromethyl)phenyl)methanesulfonamide)

• Product Name: N-Methyl-1-(3-(trifluoromethyl)phenyl)methanesulfonamide
• CAS No: 1263274-49-2
• MF: C₉H₁₀F₃NO₂S
• MW: 253.241411685944
• CID: 5281855
• Update Time: 2025-06-09

N-Methyl-1-(3-(trifluoromethyl)phenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-Methyl-1-(3-(trifluoromethyl)phenyl)methanesulfonamide
• N-methyl-1-[3-(trifluoromethyl)phenyl]methanesulfonamide
• N-Methyl-C-(3-trifluoromethyl-phenyl)-methanesulfonamide
• SB81909

• Inchi： 1S/C9H10F3NO2S/c1-13-16(14,15)6-7-3-2-4-8(5-7)9(10,11)12/h2-5,13H,6H2,1H3
• InChI Key： LWUIOTQTZYYBNB-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=C(C(F)(F)F)C=1)(NC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 321
• XLogP3: 1.7
• Topological Polar Surface Area: 54.6

Additional information on N-Methyl-1-(3-(trifluoromethyl)phenyl)methanesulfonamide

Introduction to N-Methyl-1-(3-(trifluoromethyl)phenyl)methanesulfonamide (CAS No. 1263274-49-2)

N-Methyl-1-(3-(trifluoromethyl)phenyl)methanesulfonamide, with the CAS number 1263274-49-2, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its unique structural and functional properties, making it a promising candidate for various applications in medicinal chemistry.

The molecular structure of N-Methyl-1-(3-(trifluoromethyl)phenyl)methanesulfonamide incorporates a trifluoromethyl group, which is known for its ability to enhance the metabolic stability and binding affinity of drug candidates. This feature is particularly valuable in the design of small-molecule inhibitors and activators, where precise interaction with biological targets is crucial. The presence of the methanesulfonamide moiety further contributes to the compound's versatility, allowing for diverse modifications and derivations that can be tailored to specific pharmacological needs.

In recent years, there has been a growing interest in the development of novel therapeutic agents that leverage advanced chemical scaffolds. N-Methyl-1-(3-(trifluoromethyl)phenyl)methanesulfonamide exemplifies this trend, as it represents a convergence of structural innovation and functional efficacy. Its application in the synthesis of pharmacologically active molecules has been explored in several cutting-edge research projects, demonstrating its potential as a building block for next-generation drugs.

One of the most compelling aspects of this compound is its role in the discovery of new drug candidates targeting complex diseases. The trifluoromethyl group, in particular, has been shown to improve the pharmacokinetic properties of small molecules, including their bioavailability and resistance to metabolic degradation. This has opened up new avenues for the development of treatments for conditions such as cancer, inflammation, and infectious diseases, where traditional drug designs have faced limitations.

The pharmaceutical industry has increasingly recognized the importance of structurally diverse compounds in drug discovery. N-Methyl-1-(3-(trifluoromethyl)phenyl)methanesulfonamide fits well within this paradigm, offering a balance between structural complexity and biological activity. Its incorporation into lead optimization campaigns has yielded several promising candidates that are currently undergoing further investigation in preclinical studies.

The synthesis of N-Methyl-1-(3-(trifluoromethyl)phenyl)methanesulfonamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are critical for pharmaceutical applications. The use of palladium-catalyzed cross-coupling reactions and fluorination techniques are among the key steps that contribute to the compound's final structure and properties.

In addition to its pharmaceutical applications, N-Methyl-1-(3-(trifluoromethyl)phenyl)methanesulfonamide has also shown potential in materials science and agrochemical research. Its unique chemical characteristics make it suitable for developing novel materials with enhanced durability and functionality. Furthermore, its derivatives have been explored as intermediates in the synthesis of agrochemicals that offer improved efficacy and environmental compatibility.

The ongoing research into N-Methyl-1-(3-(trifluoromethyl)phenyl)methanesulfonamide underscores its significance as a versatile chemical entity. As scientific understanding continues to evolve, new applications and modifications are likely to emerge, further solidifying its role in both academic and industrial settings. The compound's ability to serve as a scaffold for innovative drug design highlights its value as a cornerstone in modern medicinal chemistry.

The future prospects for N-Methyl-1-(3-(trifluoromethyl)phenyl)methanesulfonamide are bright, with continued research expected to unlock even greater potential. Collaborative efforts between academia and industry will be essential in translating these findings into tangible therapeutic benefits. As the landscape of drug discovery evolves, compounds like N-Methyl-1-(3-(trifluoromethyl)phenyl)methanesulfonamide will continue to play a pivotal role in shaping the future of medicine.